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Compound of Interest

Compound Name: N,N-Dimethylisopropylamine

Cat. No.: B1584523

An In-depth Technical Guide to the Safe Handling of N,N-Dimethylisopropylamine for
Laboratory Professionals

Preamble: Proactive Safety in Advanced Chemical
Synthesis

N,N-Dimethylisopropylamine (DMIPA), a versatile tertiary amine, serves as a crucial building
block and catalyst in the synthesis of pharmaceuticals and agrochemicals.[1] Its utility,
however, is matched by a significant hazard profile that demands a comprehensive and
proactive safety strategy. This guide moves beyond mere compliance, offering a technical
framework for researchers, scientists, and drug development professionals to establish a self-
validating system of safety when handling this highly flammable, corrosive, and toxic reagent.
The protocols and principles detailed herein are designed to integrate seamlessly into the
workflows of modern research and development laboratories, ensuring that scientific
advancement is not achieved at the expense of personal or environmental safety.

Section 1: Comprehensive Hazard Profile of N,N-
Dimethylisopropylamine (CAS: 996-35-0)

A foundational understanding of a chemical's intrinsic properties is the bedrock of safe
handling. The hazards associated with DMIPA are multifaceted, encompassing physical, health,
and environmental risks.
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Physical and Chemical Properties

DMIPA is a colorless, clear liquid with a characteristic amine-like odor.[1][2] Its high volatility

and low flash point are critical factors in its handling requirements.

Property Value Source
Molecular Formula CsHisN [3]
Molecular Weight 87.16 g/mol [3]
Boiling Point 65.5 °C (at 752 mmHg) [3]
Flash Point -9 °C to -27 °C (closed cup) [3114]
Density 0.715 g/mL (at 25 °C) [3]
Vapor Pressure 18.99 kPa (at 20 °C) [3]
Water Solubility 100 g/L (at 25 °C) [3]
Explosive Limits 1.0 - 8.1% (Volume) [3]

GHS Hazard Classification and Toxicological Data

The Globally Harmonized System (GHS) provides a clear and universal language for

communicating the dangers of chemicals. DMIPA is classified with multiple significant hazards.

[5]
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Hazard Class & Category

Hazard Statement

GHS Pictogram

H225: Highly flammable liquid
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Toxicological Insights:

» Oral Toxicity: The LD50 (oral, rat) is 684 mg/kg, confirming it is harmful if ingested.[2]

o Corrosivity: Studies on rabbits have shown DMIPA to be corrosive to both skin and eyes.[2]

 Inhalation Toxicity: The substance is classified as toxic if inhaled, necessitating stringent

ventilation controls.[5]

e Environmental Hazard: DMIPA is toxic to aquatic life with long-lasting effects and is not

readily biodegradable.[2][6] This underscores the importance of preventing its release into

the environment and following proper disposal protocols.

Section 2: A Risk-Based Framework for Safe
Handling: The Hierarchy of Controls
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The most effective safety programs prioritize engineered solutions and administrative policies
over simple reliance on personal protective equipment (PPE). This "Hierarchy of Controls"
provides a systematic approach to mitigating the risks identified in Section 1.

Click to download full resolution via product page

Caption: Hierarchy of controls adapted for N,N-Dimethylisopropylamine handling.

Engineering Controls: The First Line of Defense

The primary objective is to physically separate the researcher from the chemical hazard.
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e Chemical Fume Hood: All handling of DMIPA, including transfers, reactions, and sample
preparation, must be conducted inside a certified chemical fume hood to prevent inhalation
of toxic and irritating vapors.[2][7]

e Ventilation: The laboratory must be equipped with general ventilation that ensures multiple
air changes per hour, preventing the accumulation of flammable vapors.[8]

e Grounding and Bonding: Due to the low flash point and high flammability, all metal containers
and dispensing equipment must be properly grounded and bonded during transfer to prevent
the buildup of static electricity, which can serve as an ignition source.[8][9]

o Explosion-Proof Equipment: Use only explosion-proof electrical equipment and non-sparking
tools in areas where DMIPA is handled or stored.[4][8]

Administrative Controls: Modifying Work Practices

These controls involve establishing procedures and policies to minimize exposure.

o Standard Operating Procedures (SOPSs): Detailed, chemical-specific SOPs for handling,
storage, and waste disposal must be developed and readily accessible.

» Training: All personnel must receive documented training on the hazards of DMIPA, the
contents of its Safety Data Sheet (SDS), and the specific SOPs for its use before they are
permitted to handle the chemical.[10]

o Storage Restrictions: Store the minimum quantity of DMIPA necessary for ongoing work.[10]
Storage must be in a designated, locked, and well-ventilated flammables cabinet, away from
heat, sparks, open flames, and incompatible materials like strong oxidizing agents.[2][7][9]
Per OSHA guidelines, storage cabinets must be conspicuously labeled "Flammable - Keep
Away From Open Flames."[10]

» Hygiene Practices: Prohibit eating, drinking, and smoking in work areas.[8] Hands must be
washed thoroughly after handling, and contaminated clothing should be removed
immediately.[2][8]

Personal Protective Equipment (PPE): The Final Barrier
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BENCHE

PPE is essential but should never be the sole means of protection. Its selection must be based

on a thorough risk assessment.[11]

Standard/Specificat

Body Part Required PPE . Causality
ion
Protects against
Tightly fitting safet splashes of the
gy g Y NIOSH (US) or EN P o )
Eyes/Face goggles AND a face 166 (EU) corrosive liquid, which
shield can cause severe eye
damage.[2]
Prevents skin contact
with the corrosive
Chemical-resistant o
o liquid.[2] Gloves must
gloves (e.g., Nitrile )
Hands o EN 374 be inspected before
rubber, minimum 0.2 )
) use and disposed of
mm thickness)
properly after
contamination.[2]
Protects skin from
Flame-resistant lab accidental splashes
Body coat and appropriate - and provides a barrier

protective clothing

in case of a flash fire.
[11]

Respiratory

NIOSH/MSHA
approved respirator
with appropriate
cartridges (e.g.,
organic

vapor/ammonia)

EN 149/ EN 14387

Required if
engineering controls
are insufficient, during
a spill, or when
exposure limits may

be exceeded.[7]

Section 3: Experimental Protocols and Workflows
Protocol 1: General Handling and Dispensing in a
Laboratory Setting
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» Preparation: Before starting, ensure the chemical fume hood is operational and the sash is at
the appropriate working height. Clear the workspace of all unnecessary items and ignition
sources.[9]

e PPE Donning: Don all required PPE as specified in the table above.

» Container Inspection: Visually inspect the DMIPA container for any signs of damage or leaks
before moving it.

e Grounding: If transferring from a larger metal container, ensure both the source and
receiving containers are properly grounded and bonded.[8]

» Dispensing: Perform all transfers slowly and carefully over a chemical-resistant tray or
secondary containment to catch any potential drips or minor spills. Use appropriate, non-
sparking tools for transfers.[11]

o Sealing: Immediately and tightly close all containers after dispensing.[2]

o Cleanup: Wipe down the work surface within the fume hood. Properly dispose of any
contaminated wipes in a designated hazardous waste container.

» PPE Doffing: Remove PPE in the correct order to avoid cross-contamination, and wash
hands thoroughly.

Protocol 2: Safe Storage and Inventory Management

e Location: Store DMIPA in a designated, approved flammables storage cabinet.[12] The
storage area should be cool, dry, and well-ventilated.[2]

e Segregation: Store DMIPA away from incompatible materials, particularly strong oxidizing
agents and acids.[8][13]

o Container Integrity: Ensure containers are tightly sealed, properly labeled with the chemical
name and all relevant GHS hazard warnings, and in good condition.[11]

o Quantity Limits: Adhere to institutional and OSHA-mandated quantity limits for flammable
liquids stored within a single fire area or cabinet.[12]
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e Access: The storage area or cabinet should be locked to restrict access to authorized
personnel only.[2]

Section 4: Emergency Response Protocols

A well-rehearsed emergency plan is crucial for mitigating the consequences of an incident.

Spill Response Workflow
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Caption: Workflow for responding to a N,N-Dimethylisopropylamine spill.
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Key Spill Response Actions:

o Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate
area.[2]

» Control Ignition Sources: Remove all sources of ignition.[2]
o Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Containment: For small spills, use a liquid-absorbent, inert material like Chemizorb®, sand,
or diatomite.[14] Do not use water, as it may spread the spill.[11]

o Cleanup: Collect the absorbed material using non-sparking tools and place it into a suitable,
sealed container for hazardous waste disposal.[8]

o Large Spills: For large spills, evacuate the building and contact your institution's emergency
response team immediately.[2]

First Aid Measures

Immediate and appropriate first aid is critical following any exposure.[2][15]
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Exposure Route First Aid Protocol

Move the victim to fresh air immediately. If
breathing has stopped, provide artificial

Inhalation respiration (do not use mouth-to-mouth). Call a
physician or poison control center immediately.
[2][16]

Immediately remove all contaminated clothing.
_ Rinse the affected skin with large amounts of
Skin Contact )
water/shower for at least 15-20 minutes. Call a

physician immediately.[2][16]

Immediately rinse eyes cautiously with plenty of
water for at least 15 minutes, holding the eyelids

Eye Contact open. Remove contact lenses if present and
easy to do. Continue rinsing. Call an

ophthalmologist immediately.[2][14]

Do NOT induce vomiting due to the risk of
) perforation. Have the victim drink water (two
Ingestion _ .
glasses at most). Call a physician or poison

control center immediately.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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